![molecular formula C15H22N2O2 B7504977 N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide](/img/structure/B7504977.png)
N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide
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Overview
Description
N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide, also known as CHM-1, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. CHM-1 is a small molecule that belongs to the class of N-acylhydrazone derivatives and has shown promising results in preclinical studies for its anti-cancer and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide is not fully understood. However, it has been shown to inhibit the activity of histone deacetylase (HDAC) enzymes. HDAC enzymes play a crucial role in the regulation of gene expression by removing acetyl groups from histone proteins. Inhibition of HDAC enzymes by this compound results in the accumulation of acetylated histone proteins, leading to changes in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest, inhibit cell migration, and suppress the formation of new blood vessels. This compound also modulates the expression of various genes involved in cancer progression and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide is its low toxicity and high selectivity for cancer cells. This compound has been shown to have minimal toxicity in animal models, making it a promising candidate for further development. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research of N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide. One of the potential applications of this compound is in the treatment of cancer. Further studies are needed to determine the efficacy of this compound in animal models of cancer and to investigate its potential use in combination with other anti-cancer agents.
Another potential application of this compound is in the treatment of inflammatory diseases. Further studies are needed to determine the efficacy of this compound in animal models of inflammation and to investigate its potential use in combination with other anti-inflammatory agents.
Overall, this compound is a promising compound that has shown potential therapeutic applications in cancer and inflammation. Further research is needed to fully understand its mechanism of action and to determine its efficacy in vivo.
Synthesis Methods
The synthesis of N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide involves the reaction of cycloheptylamine with N-methyl-2-(2-oxopyridin-1-yl)acetohydrazide in the presence of acetic acid and triethylamine. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization.
Scientific Research Applications
N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound exerts its anti-cancer effect by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
In addition to its anti-cancer properties, this compound has also shown anti-inflammatory effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. This compound exerts its anti-inflammatory effect by inhibiting the production of pro-inflammatory cytokines and chemokines.
Properties
IUPAC Name |
N-cycloheptyl-N-methyl-2-(2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-16(13-8-4-2-3-5-9-13)15(19)12-17-11-7-6-10-14(17)18/h6-7,10-11,13H,2-5,8-9,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOPMAKLSRNLIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCCC1)C(=O)CN2C=CC=CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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